Magnetic properties of Nickel(2+) difluoride at low temperatures
Magnetic properties of Nickel(2+) difluoride at low temperatures
Technical Whitepaper: Low-Temperature Magnetic Architecture of Nickel(2+) Difluoride ( )
Executive Summary
Nickel(2+) difluoride (
This guide provides a rigorous technical analysis of the low-temperature magnetic properties of
Crystal and Magnetic Architecture[1]
Crystallographic Framework
crystallizes in the tetragonal rutile structure (Space Group:-
Lattice Parameters (Low T):
Å, Å.[1] -
Coordination: Each
ion is surrounded by a distorted octahedron of six ions.[2] The principal axes of these octahedra at the corner and body-center sites are rotated by relative to each other about the c-axis.
The Mechanism of Weak Ferromagnetism
Below the Néel temperature (
The weak ferromagnetism arises from a competition between isotropic exchange interactions and magnetic anisotropy.
-
Single-Ion Anisotropy (SIA): The local crystal field creates a single-ion anisotropy term
in the spin Hamiltonian. Because the local symmetry axes of the two sublattices are orthogonal, this term favors an orthogonal alignment of spins. -
Exchange Interaction: The dominant Heisenberg exchange
favors antiparallel alignment ( ). -
Resultant Canting: The compromise between these forces results in a "canted" structure where the spins are nearly antiparallel but tilted by a small angle
(approximately ) toward a common axis in the (001) plane. This produces a net ferromagnetic moment perpendicular to the antiferromagnetic vector .[3]
Hamiltonian Representation:
Logic of Magnetic Ordering (Visualization)
Figure 1: Causal pathway from crystal structure to the emergence of weak ferromagnetism in
Low-Temperature Magnetic Properties[1][2]
Magnetic Susceptibility
-
Temperature Dependence: Above
, susceptibility follows a Curie-Weiss law with a large negative Curie temperature ( ), indicating strong dominant antiferromagnetic interactions. -
Anisotropy: Below
, the susceptibility is highly anisotropic.[4]- (field perpendicular to spins): Remains constant or varies slightly.
- (field parallel to spins): Does not drop to zero (unlike uniaxial AFMs) due to the canting and domain effects.
-
Anomaly: A sharp cusp in susceptibility is observed exactly at
K.
Piezomagnetism
is a prototypical piezomagnetic material. The magnetic moment is linearly coupled to mechanical stress (Data Summary Table
| Parameter | Value | Unit | Notes |
| Néel Temperature ( | K | Specific heat anomaly peak | |
| Canting Angle ( | Degrees | Deviation from antiparallel | |
| Weak Moment ( | emu/mol | Transverse weak ferromagnetism | |
| Effective Moment ( | Consistent with | ||
| Crystal Structure | Rutile | - | Tetragonal |
| Space Group | - | No. 136 |
Experimental Characterization Protocols
To rigorously validate the magnetic state of
Protocol A: SQUID Magnetometry (Susceptibility & Hysteresis)
Objective: Determine
-
Sample Preparation:
-
Align a single crystal of
such that the [100] axis is parallel to the external field . -
Mass the sample (
mg) with precision mg.
-
-
ZFC/FC Routine (Determination of
):-
Zero-Field Cool (ZFC): Cool sample from 300 K to 5 K in zero field (magnet reset).
-
Measure: Apply a small probing field (
Oe). Sweep temperature from 5 K to 150 K at 2 K/min. -
Field Cool (FC): Cool from 150 K to 5 K in
Oe. Measure on warming. -
Analysis: Look for the divergence between ZFC and FC curves and the susceptibility peak at 73.2 K.
-
-
Hysteresis Loop (Quantification of Weak FM):
-
Stabilize temperature at
K. -
Sweep field
from T to T and back. -
Data Processing: The measured magnetization is
. -
Extraction: Plot
vs . The slope at high fields gives . The y-intercept (extrapolated from high field) gives the spontaneous weak moment .
-
Protocol B: Neutron Diffraction (Magnetic Structure)
Objective: Confirm the orientation of moments in the (001) plane.
-
Setup: Use a triple-axis spectrometer or time-of-flight powder diffractometer.
-
Temperature Control: Collect patterns at
K (paramagnetic baseline) and K (ordered state). -
Refinement:
-
Index nuclear peaks using the Rutile cell.
-
Identify magnetic superlattice peaks. For
, magnetic peaks coincide with forbidden nuclear reflections or modify intensities of allowed peaks due to the propagation vector . -
Key Indicator: The presence of magnetic intensity in
reflections (where is odd) confirms the antiferromagnetic ordering. The intensity ratios allow refinement of the moment direction in the basal plane.
-
Experimental Workflow Diagram
Figure 2: Workflow for magnetometric characterization of
References
-
Moriya, T. (1960).[5] "Piezo-magnetism in CoF2 and NiF2". Journal of Physics and Chemistry of Solids. Link
-
Erickson, R. A. (1953). "Neutron Diffraction Studies of Antiferromagnetism in Manganous Fluoride and Some Isomorphous Compounds". Physical Review. Link
-
Matarrese, L. M., & Stout, J. W. (1954). "Magnetic Anisotropy of NiF2". Physical Review. Link
-
Borovik-Romanov, A. S., et al. (1973).[3] "The weak ferromagnetism of NiF2". Zh.[3] Eksp. Teor. Fiz. Link
-
Materials Project. "NiF2 (mp-559798) Materials Explorer". Link
